![molecular formula C21H18N4O4S B2995712 (Z)-3-(1,3-Benzodioxol-5-yl)-N-(1-methyl-6-oxo-4-thiophen-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)prop-2-enamide CAS No. 1203442-59-4](/img/structure/B2995712.png)
(Z)-3-(1,3-Benzodioxol-5-yl)-N-(1-methyl-6-oxo-4-thiophen-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)prop-2-enamide
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Description
(Z)-3-(1,3-Benzodioxol-5-yl)-N-(1-methyl-6-oxo-4-thiophen-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)prop-2-enamide is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters has been investigated for their reactivity towards a variety of nitrogen nucleophiles, leading to the production of diverse heterocyclic compounds such as pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. These compounds have significant implications in medicinal chemistry and material science due to their potential biological activities and unique chemical properties (Mohareb et al., 2004).
Biological Activity Evaluation
Novel synthesis approaches have been developed for compounds incorporating N-methylphthalimide moiety, leading to (1H)-pyridin-2-one, pyrazolo[1,5-a]pyrimidine, and isoxazole derivatives. These compounds were subjected to antimicrobial and antifungal activity evaluations, showing moderate to strong activity, particularly against Aspergillus niger, highlighting their potential as antimicrobial agents (Al-Omran & El-Khair, 2005).
Methodological Advances in Heterocyclic Synthesis
The reaction of enaminones with aminoheterocycles has been explored as a route to synthesize azolopyrimidines, azolopyridines, and quinolines. This method demonstrates the versatility of enaminones in heterocyclic synthesis, offering a novel pathway for the production of complex heterocyclic structures, which are of interest in pharmaceutical research and development (Almazroa et al., 2004).
Synthesis of Diheteroaryl Thienothiophene Derivatives
Research into the synthesis and chemical characterisation of diheteroaryl thienothiophene derivatives has led to the creation of bis-pyrimidine, bis-pyrazole, bis-triazolo-pyrimidine, and bis-benzoimidazopyrimidine derivatives. These compounds offer potential for further exploration in the development of new materials and bioactive molecules, showcasing the breadth of applications for heterocyclic chemistry in scientific research (Mabkhot et al., 2011).
properties
IUPAC Name |
(Z)-3-(1,3-benzodioxol-5-yl)-N-(1-methyl-6-oxo-4-thiophen-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O4S/c1-25-21-19(13(10-18(27)23-21)16-3-2-8-30-16)20(24-25)22-17(26)7-5-12-4-6-14-15(9-12)29-11-28-14/h2-9,13H,10-11H2,1H3,(H,23,27)(H,22,24,26)/b7-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVJQZRZPNCCOHY-ALCCZGGFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(CC(=O)N2)C3=CC=CS3)C(=N1)NC(=O)C=CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(C(CC(=O)N2)C3=CC=CS3)C(=N1)NC(=O)/C=C\C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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